LCRF-0004

• Molecular Formula: C28H18F4N6O2S
• Molecular Weight: 578.5 g/mol
• InChI: InChI=1S/C28H18F4N6O2S/c1-37-14-21(34-15-37)24-12-20-25(41-24)23(9-10-33-20)40-22-8-7-16(11-19(22)29)36-27(39)18-13-35-38(26(18)28(30,31)32)17-5-3-2-4-6-17/h2-15H,1H3,(H,36,39)
• InChIKey: DVRMYRDLCLUXQP-UHFFFAOYSA-N

LCRF-0004 Selectivity Profile & Specifications

LCRF-0004 is a small-molecule inhibitor of the RON receptor tyrosine kinase (MST1R), belonging to the thieno[3,2-b]pyridine chemical class. It exhibits potent inhibitory activity against RON with an IC50 of 10 nM in enzymatic assays and also demonstrates moderate cross-reactivity with the structurally related c-Met kinase (IC50 12 nM) [1][2]. Its unique selectivity profile and well-characterized pharmacology make it a critical tool compound for elucidating RON-dependent signaling in preclinical oncology research, particularly in cancers where RON is overexpressed, such as pancreatic cancer .

RON-preferring target engagement studies

Thieno[3,2-b]pyridine scaffold with published SAR

Tool compound for RON pathway-specific pharmacology

• [1] Raeppel SL, Therrien E, Raeppel F. Design and synthesis of constrained analogs of LCRF-0004 as potent RON tyrosine kinase inhibitors. Bioorg Med Chem Lett. 2015 Sep 1;25(17):3706-10. View Source
• [2] MedChemExpress (MCE). LCRF-0004 Product Datasheet. CAS No. 1229611-73-7. View Source

LCRF-0004 Selectivity-Scaffold Challenge

Generic substitution with other RON or c-Met inhibitors is not scientifically valid due to LCRF-0004's distinct biochemical selectivity profile and cellular efficacy. Unlike many dual RON/c-Met inhibitors that show balanced or c-Met-favoring activity, LCRF-0004 demonstrates a unique ~1.2-fold selectivity for RON over c-Met at the enzymatic level [1]. More critically, this selectivity translates into a functional advantage at the cellular level: LCRF-0004 potently inhibits RON phosphorylation in cancer cells (IC50 30-40 nM) while demonstrating weak activity against c-Met phosphorylation in cells that overexpress c-Met . Furthermore, LCRF-0004 shows no inhibitory activity against VEGFR2, a common off-target for many kinase inhibitors that contributes to toxicity . This precise profile is not replicated by other commercially available RON inhibitors, making direct substitution experimentally unreliable for studies where RON-specific signaling must be isolated from c-Met or other kinase interference.

LCRF-0004: RON-preferring selectivity

BMS-777607 / MK-2461: c-Met-dominant or multi-kinase profile

Target engagement profile may shift, confounding RON-specific interpretation

Thieno[3,2-b]pyridine core with defined head-group SAR

Quinoline/pyrrolopyridine cores of comparators

Scaffold-dependent selectivity windows may not transfer across chemotypes

Cellular RON phosphorylation inhibition (30–40 nM) consistent across lines

BMS-777607 cellular activity >100 nM in variant-expressing cells

Cell-free potency does not predict cellular target engagement; substitution risks underperformance

• [1] MedChemExpress (MCE). LCRF-0004 Product Datasheet. CAS No. 1229611-73-7. View Source

LCRF-0004 Quantitative Selectivity Evidence

RON vs. c-Met Biochemical Selectivity

In a direct head-to-head comparison using a malignant pleural mesothelioma (MPM) xenograft model, the multi-targeted kinase inhibitor BMS-777607 (targeting RON, MET, Axl, Tyro3) demonstrated superior anti-tumor efficacy compared to the selective RON inhibitor LCRF-0004. The study concluded that BMS-777607 was 'far superior' to LCRF-0004 in vivo, indicating that simultaneous targeting of multiple RTKs within the MST1R/MET/TAM axis is a more effective therapeutic strategy than selective RON inhibition alone [1].

RON vs. c-Met

Cross-study comparable

RON IC50 50 nM; c-Met 150 nM (3-fold RON-preferring)

Supports RON-biased kinase profiling context

BMS-777607: c-Met-preferring (0.46 ratio); MK-2461: 3–18× c-Met preference

Evidence Dimension	In Vivo Anti-Tumor Efficacy (Xenograft Model)
Target Compound Data	Significant anti-tumor efficacy demonstrated in vitro, but 'far superior' efficacy reported for comparator in vivo.
Comparator Or Baseline	BMS-777607 (multi-TKI targeting RON, MET, Tyro3, Axl) demonstrated 'far superior' anti-tumor efficacy compared to LCRF-0004.
Quantified Difference	BMS-777607 was 'far superior' to LCRF-0004 in xenograft MPM models. (Quantitative values not provided in the abstract but the qualitative difference is strongly emphasized).
Conditions	Malignant pleural mesothelioma (MPM) xenograft mouse models.

Why This Matters

This direct comparison informs experimental design: LCRF-0004 is the appropriate tool for isolating RON-specific effects, while BMS-777607 should be selected for models where broader RTK inhibition is hypothesized to be more effective.

• [1] Baird AM, et al. When RON MET TAM in Mesothelioma: All Druggable for One, and One Drug for All? Front Endocrinol (Lausanne). 2019 Feb 26;10:89. View Source

VEGFR2 Counterscreening

While LCRF-0004 shows only a marginal 1.2-fold preference for RON over c-Met in enzymatic assays (IC50 10 nM vs 12 nM), its functional selectivity is significantly amplified in cellular assays. LCRF-0004 potently inhibits RON phosphorylation in cancer cells (IC50 30-40 nM) but demonstrates weak inhibition of c-Met phosphorylation in the MKN-45 gastric carcinoma cell line, which overexpresses c-Met . This contrasts with many dual RON/c-Met inhibitors that maintain strong activity against both targets in cells.

VEGFR2 Activity

Cross-study comparable

No detectable VEGFR2 inhibition

Avoids anti-angiogenic confound in RON studies

BMS-777607 retains measurable VEGFR2 activity

Evidence Dimension	Cellular Target Engagement (Phosphorylation Inhibition)
Target Compound Data	RON phosphorylation inhibition IC50: 30-40 nM; Weak inhibition of c-Met phosphorylation in MKN-45 cells.
Comparator Or Baseline	Enzymatic IC50 for RON: 10 nM; for c-Met: 12 nM (1.2x selectivity).
Quantified Difference	Cellular selectivity for RON over c-Met is significantly greater than the 1.2x difference observed in enzymatic assays. (Quantitative c-Met cellular IC50 not provided, but described as 'weak').
Conditions	Cellular assays in cancer cell lines; RON phosphorylation measured in HCT116 cells; c-Met phosphorylation measured in MKN-45 cells.

Why This Matters

Researchers studying RON-specific signaling in a cellular context should prioritize LCRF-0004 because its functional selectivity profile is more favorable than its biochemical profile suggests, minimizing confounding c-Met-dependent effects.

Cellular RON Phosphorylation Inhibition

LCRF-0004 demonstrates potent antiproliferative effects in specific cancer cell lines, notably HCT116 colon carcinoma cells with an IC50 of 0.08 μM (80 nM) [1]. Importantly, it shows no inhibitory activity against VEGFR2, a common off-target for many kinase inhibitors that contributes to anti-angiogenic effects and toxicity . This clean selectivity profile is a key differentiator from broader-spectrum kinase inhibitors.

Cellular p-RON

Cross-study comparable

IC50 30–40 nM (HT-29, PC-3, HCT-116)

Consistent cellular target engagement context

BMS-777607 >100 nM in variant-expressing cells; cell-free potency did not translate

Evidence Dimension	Antiproliferative Activity and Kinase Selectivity Profile
Target Compound Data	Antiproliferative IC50 in HCT116 cells: 0.08 μM; No inhibition of VEGFR2.
Comparator Or Baseline	Many multi-targeted kinase inhibitors (e.g., BMS-777607) inhibit VEGFR2, leading to confounding anti-angiogenic effects in vivo.
Quantified Difference	Complete absence of VEGFR2 inhibitory activity versus measurable inhibition for many comparators.
Conditions	MTT assay in HCT116 colon carcinoma cells; VEGFR2 enzymatic assay.

Why This Matters

Procurement of LCRF-0004 is essential for experiments requiring RON-pathway inhibition without the confounding variables of anti-angiogenesis or VEGFR2-related toxicity, ensuring cleaner interpretation of phenotypic outcomes.

• [1] Raeppel SL, et al. Design and synthesis of close analogs of LCRF-0004, a potent and selective RON receptor tyrosine kinase inhibitor. Bioorg Med Chem Lett. 2015 Jun 15;25(12):2527-31. View Source

LCRF-0004 Research Application Scenarios

RON-Specific Studies in KRAS-Driven Cancer

Utilize LCRF-0004 as a highly selective tool compound to dissect RON-dependent signaling cascades in vitro. Its weak cellular activity against c-Met and lack of VEGFR2 inhibition minimizes off-target pathway activation, making it ideal for phospho-proteomics, gene expression profiling, and functional assays in RON-overexpressing cancer cell lines (e.g., pancreatic, colorectal) .

Kinase Selectivity Profiling & Tool Validation

Employ LCRF-0004 to investigate the role of RON as a mediator of KRAS oncogene addiction, particularly in pancreatic ductal adenocarcinoma (PDAC) models. Given the established link between RON overexpression and KRAS signaling, LCRF-0004 is a critical reagent for validating RON as a therapeutic target and for exploring combination strategies with standard-of-care chemotherapies .

Selective vs. Multi-Kinase Pharmacology in Mesothelioma

In experimental designs comparing selective versus multi-targeted kinase inhibition, LCRF-0004 serves as the essential 'selective RON inhibitor' control. Direct comparisons with BMS-777607 or other multi-TKIs can delineate the contribution of RON inhibition versus broader RTK blockade to observed phenotypes, as demonstrated in mesothelioma models [1].

Application

Selection Property

Validation Focus

RON signaling in KRAS-mutant cancer models

RON-preferring selectivity profile

Cellular RON phosphorylation endpoints; VEGFR2-free context

Kinase selectivity panel benchmarking

Published SAR and defined selectivity window

Scaffold selectivity tuning; analog QC comparison

Mesothelioma comparative pharmacology

RON-selective vs. multi-TKI differentiation

In vivo model-response endpoint context

Hit-to-lead RON inhibitor optimization

Thieno[3,2-b]pyridine scaffold with modular head group

SAR expansion and selectivity refinement

• [1] Baird AM, et al. When RON MET TAM in Mesothelioma: All Druggable for One, and One Drug for All? Front Endocrinol (Lausanne). 2019 Feb 26;10:89. View Source